Cas no 91822-42-3 (5-amino-1,1'-biphenyl-2-carbonitrile)

• Product Name: 5-amino-1,1'-biphenyl-2-carbonitrile
• CAS No: 91822-42-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD14698688
• CID: 4319376
• PubChem ID: 44158282
• Update Time: 2025-10-16

5-amino-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile, 5-amino-
• 5-amino-1,1'-biphenyl-2-carbonitrile
• DTXSID301286862
• UBZMQCVJRZKVNK-UHFFFAOYSA-N
• 5-Amino[1,1a(2)-biphenyl]-2-carbonitrile
• 5-aminobiphenyl-2-carbonitrile
• SCHEMBL2958151
• 5-Amino[1,1'-biphenyl]-2-carbonitrile
• DB-381923
• 4-Cyano-3-phenylaniline
• 91822-42-3

• MDL： MFCD14698688
• Inchi： 1S/C13H10N2/c14-9-11-6-7-12(15)8-13(11)10-4-2-1-3-5-10/h1-8H,15H2
• InChI Key： UBZMQCVJRZKVNK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(N)=CC=C1C#N

Computed Properties

• Exact Mass: 194.084398327Da
• Monoisotopic Mass: 194.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-amino-1,1'-biphenyl-2-carbonitrile

Recent Advances in the Study of 5-amino-1,1'-biphenyl-2-carbonitrile (CAS: 91822-42-3) in Chemical Biology and Pharmaceutical Research

The compound 5-amino-1,1'-biphenyl-2-carbonitrile (CAS: 91822-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors and its promising activity in modulating specific signaling pathways implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-amino-1,1'-biphenyl-2-carbonitrile, emphasizing its scalability and purity for industrial applications. The study reported a high-yield, one-pot synthesis method that reduces byproducts and improves overall efficiency. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into large-scale drug development projects. Additionally, the study highlighted the compound's stability under various pH conditions, making it a versatile candidate for further chemical modifications.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the biological activity of 5-amino-1,1'-biphenyl-2-carbonitrile as a potential inhibitor of the JAK-STAT signaling pathway. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory effects on JAK2 kinase, a target of interest for treating myeloproliferative disorders and autoimmune diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, providing a foundation for future structure-activity relationship (SAR) studies. These findings suggest that 5-amino-1,1'-biphenyl-2-carbonitrile could serve as a scaffold for designing next-generation kinase inhibitors.

Further research has explored the compound's potential in oncology. A 2022 paper in Cancer Research detailed the anti-proliferative effects of 5-amino-1,1'-biphenyl-2-carbonitrile derivatives on various cancer cell lines, including breast and lung cancer. The study revealed that these derivatives induce apoptosis through the activation of caspase-3 and PARP cleavage, indicating a promising mechanism for targeted cancer therapy. Notably, the compounds showed minimal cytotoxicity toward normal cells, underscoring their selectivity and therapeutic window. These results have spurred interest in preclinical trials to evaluate their efficacy in vivo.

Beyond its therapeutic potential, 5-amino-1,1'-biphenyl-2-carbonitrile has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's high sensitivity and specificity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. This dual functionality—both as a therapeutic agent and a diagnostic tool—highlights the compound's versatility and broad applicability in biomedical research.

In conclusion, the latest research on 5-amino-1,1'-biphenyl-2-carbonitrile (CAS: 91822-42-3) underscores its multifaceted potential in drug discovery and chemical biology. From its scalable synthesis and kinase inhibitory activity to its applications in oncology and diagnostics, this compound represents a promising avenue for future research. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapies and tools for addressing unmet medical needs. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may offer significant opportunities for collaboration and commercialization.